![molecular formula C10H15NS B2424639 2-(4,5,6,7-Tetrahydrobenzo[b]thiophen-3-yl)ethanamine CAS No. 913526-84-8](/img/structure/B2424639.png)
2-(4,5,6,7-Tetrahydrobenzo[b]thiophen-3-yl)ethanamine
Overview
Description
“2-(4,5,6,7-Tetrahydrobenzo[b]thiophen-3-yl)ethanamine” is an active pharmaceutical intermediate . It is a part of a class of compounds known as thiophene analogues, which have shown significant applications in the field of medicinal chemistry .
Synthesis Analysis
The synthesis of thiophene derivatives, including “2-(4,5,6,7-Tetrahydrobenzo[b]thiophen-3-yl)ethanamine”, involves the Gewald synthesis . This process involves the condensation of amino carboxyalkyl derivative of 4,5,6,7-tetrahydrobenzo[b]thiophene with salicylaldehyde .Molecular Structure Analysis
The molecular structure of “2-(4,5,6,7-Tetrahydrobenzo[b]thiophen-3-yl)ethanamine” is represented by the empirical formula C10H15NS . The InChI key for this compound is QWZNRJVGYXLBCJ-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
The physical and chemical properties of “2-(4,5,6,7-Tetrahydrobenzo[b]thiophen-3-yl)ethanamine” include a molecular weight of 181.30 . It is a solid compound .Scientific Research Applications
- Example : Condensation of the amino carboxyalkyl derivative of this compound with salicylaldehyde yielded a potentially tridentate Schiff base (HSAT), which subsequently formed a series of copper (II) complexes .
- Example : Further studies are needed to explore its potential as a 5-lipoxygenase (5-LOX) inhibitor .
- Example : The compound’s cytotoxic effects were assessed against breast adenocarcinoma (MCF-7), colon cancer (DLD1), liver cancer (HA22T and HEPG2), nasopharyngeal carcinoma (HONE1), and normal fibroblast cells (WI38) .
Pharmaceutical Research
Anti-Inflammatory Studies
Cytotoxicity and Anticancer Activity
Heterocyclic Chemistry
Mechanism of Action
Target of Action
Compounds with similar structures have been known to exhibit various types of biological activity .
Mode of Action
It’s known that the compound undergoes a series of heterocyclization reactions to produce thiophene, pyridine, pyrimidine, and pyran derivatives . These derivatives may interact with various biological targets, leading to changes in cellular function .
Biochemical Pathways
Similar compounds have been found to influence pathways related to oxidative stress and inflammation .
Result of Action
Similar compounds have been found to exhibit antifungal, antimicrobial, analgesic, and anti-inflammatory effects .
properties
IUPAC Name |
2-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)ethanamine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15NS/c11-6-5-8-7-12-10-4-2-1-3-9(8)10/h7H,1-6,11H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QWZNRJVGYXLBCJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2=C(C1)C(=CS2)CCN |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15NS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
181.30 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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